Cas no 894055-45-9 (N-(5-{2-(1,3-dioxolan-2-yl)ethylsulfanyl}-1,3,4-thiadiazol-2-yl)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide)

• Product Name: N-(5-{2-(1,3-dioxolan-2-yl)ethylsulfanyl}-1,3,4-thiadiazol-2-yl)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide
• CAS No: 894055-45-9
• Molecular Formula: C₁₈H₁₉FN₄O₄S₂
• Molecular Weight: 438.496264696121
• CID: 6293352
• PubChem ID: 24892686

N-(5-{2-(1,3-dioxolan-2-yl)ethylsulfanyl}-1,3,4-thiadiazol-2-yl)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide Properties

Names and Identifiers

• N-(5-{2-(1,3-dioxolan-2-yl)ethylsulfanyl}-1,3,4-thiadiazol-2-yl)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide
• MLS001237680
• SMR000806915
• HMS2975P23
• N-[5-[2-(1,3-dioxolan-2-yl)ethylsulfanyl]-1,3,4-thiadiazol-2-yl]-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide
• AKOS024616252
• N-(5-{[2-(1,3-dioxolan-2-yl)ethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide
• N-(5-((2-(1,3-dioxolan-2-yl)ethyl)thio)-1,3,4-thiadiazol-2-yl)-1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxamide
• F1877-1228
• 894055-45-9
• CHEMBL1419116

• InChIKey： OYEJNLGOVODWBN-UHFFFAOYSA-N
• Inchi： 1S/C18H19FN4O4S2/c19-12-1-3-13(4-2-12)23-10-11(9-14(23)24)16(25)20-17-21-22-18(29-17)28-8-5-15-26-6-7-27-15/h1-4,11,15H,5-10H2,(H,20,21,25)
• SMILES： S(C1=NN=C(NC(C2CC(N(C3C=CC(=CC=3)F)C2)=O)=O)S1)CCC1OCCO1

Computed Properties

• Exact Mass: 438.08317561g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 7
• Monoisotopic Mass: 438.08317561g/mol
• Heavy Atom Count: 29
• Complexity: 590
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 147Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines